Cas no 2680522-64-7 (ethyl (2R)-2-amino-2-{bicyclo4.1.0hept-3-en-3-yl}acetate)

Ethyl (2R)-2-amino-2-{bicyclo[4.1.0]hept-3-en-3-yl}acetate is a chiral bicyclic amino acid ester with a strained cycloheptene scaffold, offering unique steric and electronic properties for synthetic applications. The (2R)-configuration ensures enantioselectivity in asymmetric synthesis, while the bicyclo[4.1.0]heptene core introduces rigidity and reactivity due to ring strain. This compound serves as a versatile intermediate in medicinal chemistry, particularly for designing constrained peptidomimetics or bioactive small molecules. Its ester group allows for further functionalization, and the amino group provides a handle for derivatization. The bicyclic structure may enhance binding affinity in target interactions, making it valuable for probing structure-activity relationships in drug discovery.
ethyl (2R)-2-amino-2-{bicyclo4.1.0hept-3-en-3-yl}acetate structure
2680522-64-7 structure
Product Name:ethyl (2R)-2-amino-2-{bicyclo4.1.0hept-3-en-3-yl}acetate
CAS No:2680522-64-7
MF:C11H17NO2
MW:195.258183240891
CID:5645377
PubChem ID:165907420
Update Time:2025-06-13

ethyl (2R)-2-amino-2-{bicyclo4.1.0hept-3-en-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl (2R)-2-amino-2-{bicyclo[4.1.0]hept-3-en-3-yl}acetate
    • EN300-28271933
    • 2680522-64-7
    • ethyl (2R)-2-amino-2-{bicyclo4.1.0hept-3-en-3-yl}acetate
    • Inchi: 1S/C11H17NO2/c1-2-14-11(13)10(12)8-4-3-7-5-9(7)6-8/h4,7,9-10H,2-3,5-6,12H2,1H3/t7?,9?,10-/m1/s1
    • InChI Key: QCPBWVMYGCTWBA-YXGXMSFMSA-N
    • SMILES: O(CC)C([C@@H](C1=CCC2CC2C1)N)=O

Computed Properties

  • Exact Mass: 195.125928785g/mol
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.3Ų

ethyl (2R)-2-amino-2-{bicyclo4.1.0hept-3-en-3-yl}acetate Pricemore >>

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Additional information on ethyl (2R)-2-amino-2-{bicyclo4.1.0hept-3-en-3-yl}acetate

Introduction to Ethyl (2R)-2-amino-2-{bicyclo[4.1.0]hept-3-en-3-yl}acetate (CAS No. 2680522-64-7)

Ethyl (2R)-2-amino-2-{bicyclo[4.1.0]hept-3-en-3-yl}acetate, identified by its CAS number 2680522-64-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex bicyclic structure, has garnered attention due to its potential applications in drug development and molecular research.

The structure of Ethyl (2R)-2-amino-2-{bicyclo[4.1.0]hept-3-en-3-yl}acetate consists of an acetic acid derivative substituted with a bicyclo[4.1.0]heptane ring system. The presence of the (2R) configuration indicates a specific stereochemical arrangement, which is crucial for the compound's biological activity and interactions with biological targets. This stereochemistry is often a key factor in the efficacy and selectivity of pharmaceutical agents.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Bicyclic structures, such as those found in Ethyl (2R)-2-amino-2-{bicyclo[4.1.0]hept-3-en-3-yl}acetate, are particularly valuable due to their ability to mimic natural products and exhibit unique binding properties. These characteristics make them attractive candidates for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the synthesis of biologically active molecules. The acetic acid moiety provides a versatile scaffold for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly important in drug discovery, where the ability to modify molecular structure can significantly impact pharmacological activity.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of pharmaceutical compounds. The (2R) configuration in Ethyl (2R)-2-amino-2-{bicyclo[4.1.0]hept-3-en-3-yl}acetate plays a critical role in its interactions with biological targets, influencing both affinity and selectivity. Understanding these stereochemical effects is essential for optimizing drug design and improving therapeutic outcomes.

The synthesis of such complex molecules often presents significant challenges, but advances in synthetic methodology have made it increasingly feasible to construct intricate structures like those found in Ethyl (2R)-2-amino-2-{bicyclo[4.1.0]hept-3-en-3-yl}acetate. Techniques such as asymmetric synthesis and catalytic transformations have enabled researchers to achieve high degrees of enantioselectivity and regioselectivity, which are crucial for producing biologically active compounds with desired properties.

From a biochemical perspective, the presence of both amino and carboxylic acid functional groups in Ethyl (2R)-2-amino-2-{bicyclo[4.1.0]hept-3-en-3-yl}acetate suggests potential roles as a precursor or intermediate in various metabolic pathways. These functional groups can participate in hydrogen bonding, ionic interactions, and other forms of molecular recognition, making the compound a valuable tool for studying enzyme mechanisms and cellular processes.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate biological pathways associated with disease. The unique structural features of Ethyl (2R)-2-amino-2-{bicyclo[4.1.0]hept-3-en-3-yl}acetate make it a promising candidate for further exploration in this context. By understanding its interactions with biological targets, researchers can identify potential therapeutic applications and develop novel drug candidates.

In conclusion, Ethyl (2R)-2-amino-2-{bicyclo[4.1.0]hept-3-en-3-yl}acetate represents an exciting area of research with significant potential in pharmaceutical chemistry and biochemistry. Its complex structure, stereochemical configuration, and versatile functional groups make it a valuable compound for further study and development.

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